(4-Bromo-2-methoxyphenyl)methanamine
Overview
Description
“(4-Bromo-2-methoxyphenyl)methanamine” is a chemical compound with the CAS Number: 2230802-60-3 . It is stored at room temperature and has a physical form of powder .
Molecular Structure Analysis
The molecular structure of “(4-Bromo-2-methoxyphenyl)methanamine” is represented by the InChI code: 1S/C8H10BrNO.ClH/c1-11-8-4-7(9)3-2-6(8)5-10;/h2-4H,5,10H2,1H3;1H .Physical And Chemical Properties Analysis
“(4-Bromo-2-methoxyphenyl)methanamine” has a molecular weight of 252.54 . It is stored at room temperature and has a physical form of powder .Scientific Research Applications
Synthesis of Anaplastic Lymphoma Kinase (ALK) Inhibitors
(4-Bromo-2-methoxyphenyl)methanamine can be used as a reagent in the synthesis of 3,5-diamino-1,2,4-triazole ureas, which are potent inhibitors of anaplastic lymphoma kinase (ALK) . ALK is a protein that can cause cells to grow and divide in an uncontrolled way, and inhibitors can block this action, making them a potential treatment for certain types of cancer .
Synthesis of Rho Kinase Inhibitors
This compound is also used as a reagent in the synthesis of chroman-3-amides, which are potent inhibitors of Rho kinase . Rho kinase is involved in many cellular processes, including cell migration and proliferation. Inhibitors of Rho kinase have potential applications in the treatment of cardiovascular diseases, neurological disorders, and other conditions .
Crystal Structure Studies
The related compound 1-(5-bromo-2-(4-methoxyphenyl)-1H-indol-7-yl)ethanone oxime has been studied for its crystal structure . While this is not directly an application of (4-Bromo-2-methoxyphenyl)methanamine, it does suggest potential uses in materials science and solid-state chemistry, where understanding the crystal structures of compounds can be important .
Precursor for Other Compounds
As a brominated and methoxylated aniline derivative, (4-Bromo-2-methoxyphenyl)methanamine could potentially be used as a precursor for synthesizing a wide range of other compounds. The bromine atom could be replaced via nucleophilic substitution reactions, and the methoxy group could be converted into other functional groups, providing a versatile starting point for synthetic chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit enzymes such as inha, the enoyl-acyl carrier protein reductase from mycobacterium tuberculosis .
Mode of Action
It is likely that the compound interacts with its targets through a mechanism similar to other brominated and methoxylated phenylmethanamines .
Biochemical Pathways
Related compounds have been shown to affect various pathways, suggesting that (4-bromo-2-methoxyphenyl)methanamine may have similar effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of (4-Bromo-2-methoxyphenyl)methanamine. For example, storage conditions such as temperature can affect the stability of the compound .
properties
IUPAC Name |
(4-bromo-2-methoxyphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,5,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCDXWVWSBBYXKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Br)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-2-methoxyphenyl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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